Cas no 53045-70-8 (2-Ethylbut-3-en-1-ol)

2-Ethylbut-3-en-1-ol Properties

Names and Identifiers

• 2-Ethylbut-3-en-1-ol
• 2-ethyl-3-Buten-1-ol
• (3-ethyl)-1-butene-4-ol
• 2-Aethyl-but-3-en-1-ol
• 2-ethyl-but-3-en-1-ol
• 3-Buten-1-ol, 2-ethyl-
• 3-Hydroxymethylpenten-1
• AGN-PC-005SDR
• AK102000
• ANW-62470
• CTK8B9408
• KB-230430
• 3-(Hydroxymethyl)-1-pentene
• 2-Ethyl-3-butene-1-ol
• 53045-70-8
• DB-338427
• SCHEMBL709728
• AMY36984
• JRKCHZNIMYXNJD-UHFFFAOYSA-N
• DTXSID90457145
• AKOS016004169
• +Expand

• InChIKey： JRKCHZNIMYXNJD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O/c1-3-6(4-2)5-7/h3,6-7H,1,4-5H2,2H3
• SMILES： C=CC(CC)CO

Computed Properties

• Exact Mass: 100.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 100.088815002g/mol
• Heavy Atom Count: 7
• Complexity: 50.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.4376 (20 ºC)
• Boiling Point: 137-139 ºC
• Flash Point: 44.8±8.6 ºC,
• Solubility: Slightly soluble (16 g/l) (25 º C),
• Density: 0.830±0.06 g/cm3 (20 ºC 760 Torr),